2-Cyclopropoxy-4-methoxybenzamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methoxybenzamide
• InChI: InChI=1S/C11H13NO3/c1-14-8-4-5-9(11(12)13)10(6-8)15-7-2-3-7/h4-7H,2-3H2,1H3,(H2,12,13)
• InChI Key: IIBUVYOVDPHXDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N)OC2CC2

Description

2-Cyclopropoxy-4-methoxybenzamide is a benzamide derivative featuring a cyclopropoxy substituent at the 2-position and a methoxy group at the 4-position of the benzene ring. The cyclopropoxy group introduces steric and electronic effects due to its strained three-membered ring, while the methoxy group contributes to resonance stabilization and polarity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-4-methoxybenzamide typically involves the condensation of 2-cyclopropoxybenzoic acid with methoxyamine under acidic conditions. The reaction proceeds through the formation of an intermediate ester, which is subsequently converted to the desired benzamide derivative. The reaction conditions often include the use of a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the ester intermediate.

Industrial Production Methods: In an industrial setting, the production of 2-Cyclopropoxy-4-methoxybenzamide can be scaled up by employing continuous flow reactors. These reactors allow for precise control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-4-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The benzamide moiety can be reduced to form the corresponding amine.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products:

• Oxidation of the methoxy group yields 2-cyclopropoxy-4-formylbenzamide or 2-cyclopropoxy-4-carboxybenzamide.
• Reduction of the benzamide moiety produces 2-cyclopropoxy-4-methoxyaniline.
• Substitution reactions can yield a variety of derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-4-methoxybenzamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor by binding to the active site of an enzyme, thereby preventing the substrate from accessing the site. This inhibition can modulate various biological pathways, making it a valuable tool in drug discovery and development.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

To contextualize 2-cyclopropoxy-4-methoxybenzamide, we compare it with three structurally related benzamides: 2-methoxybenzamide, 4-methoxybenzamide, and 2-aminobenzamide. Key differences in substituents influence solubility, bioactivity, and metabolic stability.

Substituent Effects on Bioactivity

• Cyclopropoxy vs. Methoxy/Amino Groups: The cyclopropoxy group in 2-cyclopropoxy-4-methoxybenzamide enhances lipophilicity (logP ~2.1) compared to 2-methoxybenzamide (logP ~1.3) or 2-aminobenzamide (logP ~0.8). This may improve membrane permeability but reduce aqueous solubility. Cyclopropane’s ring strain could also increase metabolic stability by resisting oxidative degradation, a hypothesis supported by studies on cyclopropane-containing drugs like tranexamic acid derivatives .
• Positional Isomerism: 4-Methoxybenzamide exhibits stronger antibacterial activity than its 2-substituted counterpart, likely due to optimized hydrogen bonding with bacterial targets. In contrast, 2-substituted derivatives (e.g., 2-aminobenzamide) show higher affinity for enzymes like poly(ADP-ribose) polymerase (PARP), suggesting that the 2-cyclopropoxy group in the target compound may confer unique steric interactions with kinase active sites .